2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[(E)-1-phenylethylideneamino]propanamide
• InChI: InChI=1S/C17H17ClN2O2/c1-12(14-6-4-3-5-7-14)19-20-17(21)13(2)22-16-10-8-15(18)9-11-16/h3-11,13H,1-2H3,(H,20,21)/b19-12+
• InChI Key: SXXQJYKFNQTMFY-XDHOZWIPSA-N
• Canonical SMILES: CC(C(=O)NN=C(C)C1=CC=CC=C1)OC2=CC=C(C=C2)Cl
• Isomeric SMILES: CC(C(=O)N/N=C(\C)/C1=CC=CC=C1)OC2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol

Description

2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide, also known as CPPH, is a hydrazide compound that has gained attention in scientific research due to its potential as a therapeutic agent. CPPH has been synthesized through various methods and has shown promising results in both in vitro and in vivo studies.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide is not fully understood, but it has been proposed that 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide may exert its effects through the inhibition of various signaling pathways, including the PI3K/Akt and NF-κB pathways. 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has also been shown to inhibit the activity of histone deacetylases, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has been shown to have various biochemical and physiological effects in in vitro and in vivo studies. In cancer cells, 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has been shown to induce cell cycle arrest and apoptosis. In inflammation models, 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In models of neurodegenerative diseases, 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has been shown to protect against oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide for lab experiments is its relatively low toxicity compared to other compounds. However, one limitation is that 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

For 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide research include further studies on its mechanism of action, as well as its potential therapeutic applications in various diseases. 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide may also be studied in combination with other compounds to enhance its effects. In addition, the development of more efficient synthesis methods for 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide may allow for its wider use in scientific research.

Scientific Research Applications

2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In vitro studies have shown that 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has anti-proliferative effects on cancer cells and can induce apoptosis. 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-(4-chlorophenoxy)-N'-(1-phenylethylidene)propanohydrazide has been studied for its potential neuroprotective effects in models of Parkinson's disease.